Cas no 3618-58-4 (Eriochrome Black A)

• Product Name: Eriochrome Black A
• CAS No: 3618-58-4
• MF: C₂₀H₁₂N₃NaO₇S
• MW: 461.379954338074
• MDL: MFCD00054390
• CID: 44321
• PubChem ID: 87569508
• Update Time: 2025-04-18

Eriochrome Black A Chemical and Physical Properties

Names and Identifiers

• Erio chromeblack
• Eriochrome black a
• EriochromeblackA(Mordant-black1)
• Acid chrome black A
• C.I.MORDANTBLACK1
• CHROME BLACK A
• Chromogene Black VA
• Diacromo Black AS
• DIAMOND BLACK
• MORDANT BLACK 1
• C.I. 15710
• Sodium 3-hydroxy-4-[(2-hydroxynaphthyl)azo]-7-nitronaphthalene-1-sulphonate
• C.I. Acid Black 52
• NSC73413
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-7-nitro-, sodium salt (1:1)
• C.I. Mordant Black
• Acid mordant Black 1
• C20H12N3O7S.Na
• Acid mordant Black 1 (technical)
• E0226
• sodium 1-[1-hydroxy naphthylazo]-6-nitro-2-naphthol-4-sulfonate
• Na 3-OH-4-[(2-OHnaphthyl)azo]-7-nitronaphthalene-1-sulphonate
• sodium
• Eriochrome Black A

• MDL： MFCD00054390
• Inchi： 1S/C20H13N3O7S.Na/c24-16-8-5-11-3-1-2-4-13(11)19(16)21-22-20-14-7-6-12(23(26)27)9-15(14)18(10-17(20)25)31(28,29)30;/h1-10,24-25H,(H,28,29,30);/q;+1/p-1/b22-21+;
• InChI Key： DXRWYIKGBIPGAG-QUABFQRHSA-M
• SMILES： S(C1C=C(C(=C2C=CC(=CC2=1)[N+](=O)[O-])/N=N/C1=C(C=CC2C=CC=CC=21)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 461.02900
• Monoisotopic Mass: 439.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 782
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 177
• Surface Charge: 0
• Tautomer Count: 11

Experimental Properties

• Color/Form: Uncertain
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.747
• PSA: 176.58000
• LogP: 6.23590
• Solubility: Uncertain
• Color index: 15710

Eriochrome Black A Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313